molecular formula C27H24N2O2S2 B306146 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one

3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one

Cat. No. B306146
M. Wt: 472.6 g/mol
InChI Key: NINSBMQTRRVQDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that belongs to the thienopyrimidine class of compounds. This compound has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development.

Mechanism of Action

The mechanism of action of 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it is believed that the compound exerts its pharmacological activity by inhibiting specific enzymes or receptors that are involved in the disease pathogenesis. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has shown significant biochemical and physiological effects in preclinical studies. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. It has also shown good pharmacokinetic properties, such as good oral bioavailability and metabolic stability.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is its potential as a lead compound for drug discovery and development. It has shown promising results in preclinical studies and has demonstrated good pharmacological activity. However, one of the limitations of this compound is its limited availability and high cost, which may hinder its widespread use in research.

Future Directions

There are several future directions for the research and development of 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one. One of the future directions is to conduct further studies to elucidate the exact mechanism of action of this compound. Another direction is to optimize the synthesis method to improve the yield and reduce the cost of the compound. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in clinical trials. Finally, there is a need to explore the potential of this compound as a lead compound for the development of new drugs that can target various diseases.
In conclusion, 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has shown significant potential in the field of drug discovery and development. It has demonstrated good pharmacological activity in preclinical studies and has identified as a potential lead compound for the development of new drugs. Further studies are needed to elucidate the exact mechanism of action of this compound and evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-[(2-naphthylmethyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one with 4-ethoxybenzaldehyde in the presence of a suitable base. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The product is obtained in good yield and high purity after purification by column chromatography.

Scientific Research Applications

3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has shown potential applications in the field of drug discovery and development. It has been identified as a potential lead compound for the development of new drugs that can target various diseases such as cancer, inflammation, and infectious diseases. The compound has shown promising results in preclinical studies and has demonstrated good pharmacological activity.

properties

Product Name

3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one

Molecular Formula

C27H24N2O2S2

Molecular Weight

472.6 g/mol

IUPAC Name

3-(4-ethoxyphenyl)-5,6-dimethyl-2-(naphthalen-2-ylmethylsulfanyl)thieno[2,3-d]pyrimidin-4-one

InChI

InChI=1S/C27H24N2O2S2/c1-4-31-23-13-11-22(12-14-23)29-26(30)24-17(2)18(3)33-25(24)28-27(29)32-16-19-9-10-20-7-5-6-8-21(20)15-19/h5-15H,4,16H2,1-3H3

InChI Key

NINSBMQTRRVQDX-UHFFFAOYSA-N

SMILES

CCOC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC4=CC5=CC=CC=C5C=C4)SC(=C3C)C

Canonical SMILES

CCOC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC4=CC5=CC=CC=C5C=C4)SC(=C3C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.